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Compound of Interest

Compound Name: Obestatin

Cat. No.: B013227 Get Quote

For researchers, scientists, and drug development professionals, understanding the molecular

underpinnings of a bioactive peptide like obestatin is paramount. This guide provides a

comparative analysis of the transcriptomic changes observed in cells upon treatment with

obestatin, drawing from available experimental data. While comprehensive, high-throughput

transcriptomic studies remain to be fully elucidated in publicly available literature, this

document synthesizes findings from targeted gene expression analyses to offer insights into

the cellular and molecular responses to obestatin.

Comparative Analysis of Gene Expression Changes
Obestatin, a peptide derived from the same precursor as ghrelin, has been shown to modulate

a variety of cellular processes, including proliferation, differentiation, and metabolism. The

following tables summarize the observed changes in the expression of key genes in different

cell types following obestatin treatment, as documented in various studies. It is important to

note that this data is primarily derived from targeted gene expression assays such as RT-PCR,

rather than whole-genome transcriptomic screens like RNA-seq or microarrays.

Table 1: Gene Expression Changes in Adipocytes (e.g., 3T3-L1 cells)
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Gene Function
Effect of Obestatin
Treatment

Reference

c-fos

Early response gene,

cell proliferation,

differentiation

Upregulation [1]

C/EBPα
Adipogenesis, lipid

metabolism
Upregulation [1]

PPARγ
Adipogenesis, lipid

metabolism
Upregulation [1]

SIRT1
Glucose metabolism,

insulin sensitivity
Upregulation [2]

GLUT4 Glucose transporter

Increased

translocation to

membrane

[1][2]

Table 2: Gene Expression Changes in Pancreatic β-cells and Islets

Gene Function
Effect of Obestatin
Treatment

Reference

Insulin Glucose homeostasis Upregulation [3]

GLP-1R
β-cell survival and

function
Upregulation [3]

IRS-2 Insulin signaling Upregulation [3]

Ngn3
Endocrine

differentiation
Modulation [4]

FGFRs
Pancreatic

development
Modulation [4]

Notch receptors
Pancreatic

development
Modulation [4]
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Table 3: Gene Expression Changes in Other Cell Types (e.g., Muscle Precursors)

Gene Function
Effect of Obestatin
Treatment

Reference

Myogenin Muscle differentiation Upregulation [4]

MHC Muscle differentiation Upregulation [4]

Key Signaling Pathways Modulated by Obestatin
Obestatin exerts its effects on gene expression through the activation of specific intracellular

signaling cascades. The PI3K/Akt and ERK/MAPK pathways have been identified as central

mediators of obestatin's action in various cell types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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